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Compound of Interest

Compound Name: 2-(Bromomethyl)-5-methylthiazole

Cat. No.: B13884332

Get Quote

Executive Summary
2-(Bromomethyl)-5-methylthiazole (CAS: 70876-08-1) is a high-value, high-risk electrophilic

intermediate primarily utilized in the synthesis of HIV protease inhibitors like Ritonavir and

Cobicistat.[1] Its utility stems from the high reactivity of the bromomethyl group, which facilitates

rapid

coupling reactions.

However, this reactivity imposes a dual challenge: chemical instability (susceptibility to

hydrolysis and thermal degradation) and occupational hazard (potent lachrymatory and

alkylating properties).[1] This guide moves beyond basic safety data sheets (SDS) to provide a

mechanistic understanding of stability and a field-proven protocol for handling.

Part 1: Chemical Profile & Critical Hazards
The Electrophilic Mechanism
The chemical utility of this compound relies on the polarization of the C-Br bond attached to the

thiazole ring. The thiazole nitrogen can inductively stabilize the transition state during

nucleophilic substitution, making the methylene carbon highly susceptible to attack.
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Primary Hazard (Alkylating Agent): The compound does not discriminate between a synthetic

nucleophile (e.g., a valine derivative in Ritonavir synthesis) and biological nucleophiles (e.g.,

DNA bases). Direct contact poses a genotoxic risk.[1]

Secondary Hazard (Lachrymator): Like benzyl bromide, this compound activates TRPA1

channels in the eyes and respiratory tract, causing immediate, debilitating tearing and

respiratory distress even at low ppm concentrations.

Degradation Pathways
Understanding why the compound degrades dictates how it must be stored.[1]

Hydrolysis: Moisture in the air attacks the methylene carbon, displacing bromide to form 2-

(hydroxymethyl)-5-methylthiazole and Hydrogen Bromide (HBr).[1]

Autocatalysis: The generated HBr is acidic and can protonate the thiazole nitrogen, altering

the electronics of the ring and potentially leading to polymerization or ring-opening events in

the presence of light.
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Figure 1: Mechanistic degradation pathways showing hydrolysis as the primary instability

driver.[1]
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Part 2: Storage Protocol (The "How")
To maintain purity >98% and prevent the formation of HBr, a multi-barrier storage approach is

required.

Storage Conditions Table
Parameter Specification Scientific Rationale

Temperature
-20°C (Ideal) 2-8°C

(Acceptable < 2 weeks)

Arrhenius kinetics: Lowering

temperature significantly

retards the rate of hydrolysis

and spontaneous

dehalogenation.[1]

Atmosphere Argon or Nitrogen

Displaces oxygen and

humidity.[1] Argon is preferred

as it is heavier than air, forming

a "blanket" over the solid/oil.[1]

Container Amber Glass + Teflon Liner

Amber glass blocks UV light

(preventing radical formation).

[1] Teflon (PTFE) liners resist

corrosion from trace HBr.[1]

Avoid metal containers.

Desiccant P2O5 or Activated Sieves

Secondary containment

(desiccator) is mandatory.[1]

The primary bottle should be

sealed inside a secondary jar

containing desiccant.[1]

Visual Indicators of Degradation
Fresh Material: Off-white to pale yellow solid (low melting point) or oil.[1]

Compromised Material: Dark orange/brown color (indicates free bromine or polymerization)

or fuming (indicates HBr release).[1]
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Part 3: Operational Handling & Synthesis
CRITICAL: All operations must be performed inside a certified chemical fume hood.

Personal Protective Equipment (PPE) Matrix
Eyes: Chemical splash goggles (Face shield recommended for quantities >5g).[1]

Hands:Double Gloving is mandatory.[1]

Inner Layer: Nitrile (4 mil).[1]

Outer Layer: Silver Shield® (Laminate) or Viton.[1] Standard nitrile is permeable to small

alkyl halides over time.[1]

Respiratory: If fume hood containment is breached, use a full-face respirator with Organic

Vapor/Acid Gas (OV/AG) cartridges.[1]

Safe Handling Workflow
The following workflow minimizes exposure and hydrolysis risk during transfer.
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Figure 2: Operational workflow emphasizing temperature equilibration and immediate

dissolution.
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Key Procedural Note: Do not open a cold bottle directly. Allow the container to warm to room

temperature inside a desiccator before opening. Opening a cold bottle attracts atmospheric

moisture, which condenses instantly on the reagent, initiating hydrolysis.[1]

Part 4: Emergency & Waste Management[2][3]
Quenching Protocol (Spills & Waste)
Unlike standard organic spills, simple absorption is insufficient due to the lachrymatory nature.

[1] You must chemically destroy the electrophile.[1]

The "Thiosulfate Quench" Method: Sodium thiosulfate (

) acts as a soft nucleophile, rapidly displacing the bromine to form a non-volatile, water-soluble
Bunte salt.

Preparation: Prepare a 10% w/v aqueous solution of Sodium Thiosulfate.

Application: Gently pour over the spill or into the waste container.[1]

Reaction:

[1]

Verification: Allow to sit for 30 minutes. The lachrymatory effect should cease.

First Aid
Eye Contact: Flush immediately with water for 15 minutes.[1][2][3] Do not rub eyes (spreads

the lachrymator).[1]

Skin Contact: Wash with soap and water.[1][2][4][5] Do not use alcohol (increases skin

permeability).[1]

References
Chemical Identity & Safety Data: Fisher Scientific.[1] "Safety Data Sheet: 2-
(Bromomethyl)-5-methylthiazole."[1] Accessed October 2023.[1] (Search CAS: 70876-08-

1)[1]
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Synthesis Application (Ritonavir): Kempf, D. J., et al.[1] "Discovery of Ritonavir (ABT-538), a

Potent Inhibitor of HIV-1 Protease with High Oral Bioavailability and Clinical Efficacy."[1]

Journal of Medicinal Chemistry, 1998.[1]

Lachrymator Handling Standards: Brandeis University. "Standard Operating Procedure:

Handling Lachrymators."

Alkyl Halide Hydrolysis Kinetics: EPA. "Hydrolysis Rate Constants for Enhancing Property-

Reactivity Relationships."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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